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Compound of Interest

Compound Name: 5-Amino-2-bromo-3-fluoropyridine

Cat. No.: B2850593 Get Quote

A Technical Guide to Sourcing and Quality Assessment of High-Purity 5-Amino-2-bromo-3-
fluoropyridine for Pharmaceutical and Agrochemical Research

Abstract
5-Amino-2-bromo-3-fluoropyridine is a pivotal chemical intermediate, extensively utilized as

a structural motif in the development of novel pharmaceutical and agrochemical agents. Its

trifunctional nature—comprising a nucleophilic amino group, a bromine atom amenable to

cross-coupling reactions, and a strategically placed fluorine atom for modulating

physicochemical properties—renders it a highly valuable building block. This technical guide

provides a comprehensive overview for researchers, scientists, and drug development

professionals on the commercial sourcing of high-purity 5-Amino-2-bromo-3-fluoropyridine. It

details a framework for supplier evaluation, presents a comparative analysis of prominent

vendors, and outlines rigorous, field-proven protocols for the analytical verification of material

quality to ensure experimental reproducibility and integrity.

Introduction: The Strategic Importance of 5-Amino-
2-bromo-3-fluoropyridine
The pyridine scaffold is a privileged structure in medicinal chemistry, present in numerous

approved drugs. The specific substitution pattern of 5-Amino-2-bromo-3-fluoropyridine (CAS

No. 1245646-03-3) offers a unique combination of reactive sites, enabling diverse and complex

molecular architectures. The 5-amino group serves as a key handle for amide bond formation,

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b2850593?utm_src=pdf-interest
https://www.benchchem.com/product/b2850593?utm_src=pdf-body
https://www.benchchem.com/product/b2850593?utm_src=pdf-body
https://www.benchchem.com/product/b2850593?utm_src=pdf-body
https://www.benchchem.com/product/b2850593?utm_src=pdf-body
https://www.benchchem.com/product/b2850593?utm_src=pdf-body
https://www.benchchem.com/product/b2850593?utm_src=pdf-body
https://www.benchchem.com/product/b2850593?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2850593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


sulfonylation, or diazotization, allowing for the introduction of various pharmacophores. The 2-

bromo substituent is an ideal precursor for palladium-catalyzed cross-coupling reactions (e.g.,

Suzuki, Sonogashira, Buchwald-Hartwig), facilitating the construction of carbon-carbon and

carbon-heteroatom bonds. Furthermore, the 3-fluoro substituent can significantly influence the

molecule's electronic properties, lipophilicity, metabolic stability, and binding affinity, making it a

critical tool for lead optimization. Given its role as a foundational starting material, securing a

consistent supply of high-purity material is paramount to the success of any research and

development campaign.

Commercial Sourcing and Supplier Evaluation
The procurement of high-purity reagents is a critical, yet often overlooked, aspect of

experimental design. The quality of the starting material directly impacts reaction efficiency,

impurity profiles of subsequent products, and the overall reliability of biological data. When

selecting a commercial supplier for 5-Amino-2-bromo-3-fluoropyridine, the following criteria

should be rigorously assessed.

Key Supplier Selection Criteria
Purity Specification and Analytical Transparency: Reputable suppliers provide a detailed

Certificate of Analysis (CoA) for each batch, specifying the purity as determined by

quantitative analytical methods such as High-Performance Liquid Chromatography (HPLC)

and Nuclear Magnetic Resonance (NMR) spectroscopy.

Lot-to-Lot Consistency: For long-term projects and eventual scale-up, consistency between

different production batches is crucial. Inquire about the supplier's quality management

system and their ability to provide data demonstrating batch consistency.

Availability and Lead Times: Assess the supplier's stock levels and typical lead times to

ensure an uninterrupted supply chain for your research needs.

Technical Support: A reliable supplier should have knowledgeable technical support staff who

can answer questions regarding product specifications, stability, and handling.

Comparative Table of Commercial Suppliers
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The following table provides a summary of several commercial suppliers offering 5-Amino-2-
bromo-3-fluoropyridine. This is not an exhaustive list but represents a selection of

established vendors in the fine chemical market.

Supplier Purity Specification
Analytical
Techniques
Mentioned

Availability

Sigma-Aldrich (Merck) ≥97%
Not specified on

product page
Inquire

Combi-Blocks >97% HPLC, NMR In Stock

AstaTech 97%
Not specified on

product page
In Stock

Biosynth Not specified
Not specified on

product page
In Stock

BLDpharm 97%
Not specified on

product page
In Stock

Glentham Life

Sciences
≥98%

Not specified on

product page
In Stock

J&K Scientific 97%
Not specified on

product page
In Stock

Selleck Chemicals Not specified HPLC, NMR, LCMS In Stock

Disclaimer: The information presented in this table is based on publicly available data and is

subject to change. Researchers are advised to contact suppliers directly for the most current

specifications and to request lot-specific CoAs.

In-House Quality Control and Analytical Verification
Independent verification of the identity and purity of incoming starting materials is a

cornerstone of good laboratory practice (GLP) and ensures the integrity of your research. The

following protocols outline a self-validating system for the quality assessment of 5-Amino-2-
bromo-3-fluoropyridine.
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Experimental Workflow for Incoming Material
Verification
The logical flow for qualifying a new batch of 5-Amino-2-bromo-3-fluoropyridine should

follow a structured, multi-technique approach to confirm both structure and purity.
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Review Supplier's
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HPLC-UV Analysis
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Data Concordance Check
(Compare experimental data with CoA and literature)
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Click to download full resolution via product page

Caption: Workflow for the quality verification of incoming 5-Amino-2-bromo-3-fluoropyridine.
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Step-by-Step Analytical Protocols
4.2.1 Protocol 1: NMR Spectroscopy for Structural Confirmation

Objective: To confirm the chemical structure and identify any structurally related impurities.

Methodology:

Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent (e.g.,

DMSO-d₆ or CDCl₃).

Acquire a ¹H NMR spectrum. The expected spectrum should show distinct signals for the

aromatic protons and the NH₂ protons. The chemical shifts and coupling constants should

be consistent with the structure.

Acquire a ¹⁹F NMR spectrum. This should show a single resonance corresponding to the

fluorine atom on the pyridine ring.

Causality: ¹H NMR provides information on the proton environment, confirming the

substitution pattern. ¹⁹F NMR is highly sensitive and provides an unambiguous confirmation

of the presence and electronic environment of the fluorine atom.

4.2.2 Protocol 2: HPLC-UV for Purity Determination

Objective: To quantify the purity of the sample and detect any non-volatile impurities.

Methodology:

Prepare a stock solution of the sample in a suitable solvent (e.g., acetonitrile or methanol)

at a concentration of approximately 1 mg/mL.

Perform serial dilutions to create calibration standards if quantitative analysis is required.

Inject the sample onto a reversed-phase C18 column.

Elute with a gradient of water and acetonitrile (both typically containing 0.1% formic acid or

trifluoroacetic acid).
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Monitor the elution profile using a UV detector at a wavelength where the compound has

strong absorbance (e.g., 254 nm).

Calculate the purity based on the area percentage of the main peak.

Causality: This chromatographic method separates the target compound from impurities

based on their polarity. The area under each peak in the chromatogram is proportional to the

concentration of the corresponding species, allowing for accurate purity assessment.

4.2.3 Protocol 3: Mass Spectrometry for Molecular Weight Verification

Objective: To confirm the molecular weight of the compound.

Methodology:

Analyze the sample using an LC-MS system, which couples the separation power of

HPLC with the detection capabilities of a mass spectrometer.

Ionize the sample using electrospray ionization (ESI) in positive ion mode.

The resulting mass spectrum should show a prominent peak corresponding to the

protonated molecule [M+H]⁺. The isotopic pattern for bromine (approximately 1:1 ratio of

⁷⁹Br and ⁸¹Br) should be clearly visible.

Causality: Mass spectrometry provides a direct measurement of the mass-to-charge ratio of

the molecule, offering definitive confirmation of its elemental composition and molecular

weight.

Conclusion
The successful application of 5-Amino-2-bromo-3-fluoropyridine in synthetic chemistry is

critically dependent on the purity and quality of the starting material. By adopting a systematic

approach to supplier selection and implementing a robust in-house analytical verification

workflow, researchers can mitigate the risks associated with reagent-related experimental

failures. This guide provides the foundational knowledge and practical protocols to empower

scientists to confidently source and utilize this important chemical building block, thereby

enhancing the reliability and reproducibility of their research outcomes.
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To cite this document: BenchChem. [Commercial suppliers of high-purity 5-Amino-2-bromo-
3-fluoropyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2850593#commercial-suppliers-of-high-purity-5-
amino-2-bromo-3-fluoropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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